Cas no 1880156-36-4 (2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde)

• Product Name: 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde
• CAS No: 1880156-36-4
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5715208
• PubChem ID: 130547570
• Update Time: 2025-11-01

2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde
• EN300-725287
• 1880156-36-4
• Benzaldehyde, 2-fluoro-6-(3-methoxy-1-azetidinyl)-

• Inchi： 1S/C11H12FNO2/c1-15-8-5-13(6-8)11-4-2-3-10(12)9(11)7-14/h2-4,7-8H,5-6H2,1H3
• InChI Key： NHPDPGWCINUDAJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)N1CC(C1)OC

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 328.8±42.0 °C(Predicted)
• pka: 2.71±0.60(Predicted)

Additional information on 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde

Professional Introduction to 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde (CAS No. 1880156-36-4)

2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde, a compound with the chemical identifier CAS No. 1880156-36-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and methoxy functional groups, along with the azetidinyl moiety, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic modifications and drug discovery.

The benzaldehyde core of this molecule is well-documented for its role as an intermediate in the synthesis of various pharmacologically active compounds. Specifically, the fluoro substituent at the 2-position enhances the metabolic stability and binding affinity of the compound, while the 3-methoxyazetidin-1-yl group introduces a cyclic amine structure that can interact with biological targets in diverse ways. This combination of features makes 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The structural motif of 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde aligns well with this trend, as it offers a versatile platform for designing molecules that can modulate enzyme activity or receptor binding. For instance, studies have shown that benzaldehyde derivatives can serve as effective scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The incorporation of a fluoro group further optimizes these properties by improving lipophilicity and reducing metabolic degradation.

The azetidinyl ring in 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde is particularly noteworthy, as it is a common structural element found in bioactive molecules. This five-membered heterocycle can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the methoxy group provides further opportunities for functionalization, allowing chemists to tailor the compound’s properties for specific applications. Such structural flexibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The molecular descriptors of 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde have been extensively analyzed using quantum mechanical methods, providing insights into its electronic structure and reactivity. These computational studies have identified key interactions between this compound and potential biological targets, such as protein kinases and transcription factors. Such findings are crucial for guiding experimental efforts aimed at optimizing its pharmacological profile.

In vitro studies have begun to elucidate the biological activity of 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde. Initial experiments suggest that it exhibits inhibitory effects on certain enzymes implicated in metabolic disorders and cancer progression. The fluoro group’s influence on metabolic stability has been particularly highlighted, as it allows the compound to persist longer within biological systems, increasing its chances of reaching target sites effectively. Furthermore, the azetidinyl moiety has been observed to modulate enzyme conformational changes, which could be exploited to enhance drug efficacy.

The synthesis of 2-Fluoro-6-(3-methoxyazetidin-1-yl)benzaldehyde presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled chemists to assemble this molecule with high precision and yield. These advances not only streamline the production process but also open doors for further derivatization and optimization.

The pharmaceutical industry is increasingly recognizing the importance of fluorinated compounds in drug development. The unique electronic properties of fluorine atoms can significantly alter a molecule’s pharmacokinetic behavior, making fluorinated derivatives more suitable for oral administration and longer half-lives. In this context, 2-Fluoro-6-(3-methoxyazetidin-1-ybentaldehyde stands out as a promising candidate due to its combination of fluoro and methoxy functionalities, which synergistically enhance its drug-like qualities.

Ongoing research is exploring novel applications of 2-fluorobenzoaldehydes beyond traditional therapeutic areas. For example, their potential use in agrochemicals has been investigated due to their ability to interact with biological targets in plants without causing adverse effects on humans or the environment. Additionally, their role as intermediates in material science is being explored for developing advanced polymers with tailored properties.

The future prospects for 2-Fluoro-[email protected] are bright, with several ongoing projects aimed at expanding its applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to yield new derivatives with enhanced pharmacological properties. Furthermore, advancements in biocatalysis may enable more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.